![molecular formula C16H22NO8P B5986465 2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid](/img/structure/B5986465.png)
2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid
Overview
Description
2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C16H22NO8P and its molecular weight is 387.32 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid is 387.10830366 g/mol and the complexity rating of the compound is 546. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[{[(ethoxycarbonyl)(2-methoxy-2-oxoethyl)amino]methyl}(hydroxy)phosphoryl]-3-phenylpropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Studies
Chemical Structure Analysis : The compound has been characterized through methods like X-ray crystallography, spectroscopic methods, and quantum chemical calculations. This detailed analysis helps in understanding its molecular structure and potential applications (Venkatesan et al., 2016).
Synthesis Techniques : Various synthetic methods are employed to create derivatives of this compound, including cyclization reactions and amino Heck cyclization (Ukrainets et al., 2014), (Zaman et al., 2007).
Material Science and Molecular Engineering
- Photoluminescence and NLO Activity : The compound has been used to create organic molecular crystals with stable photoluminescence, which is significant in material science for various applications (Zhestkij et al., 2021). Additionally, its nonlinear optical (NLO) activity has been experimentally and theoretically investigated, showing significant potential in the field of photonics (Venkatesan et al., 2016).
Biological Applications
Anti-Inflammatory and Antioxidant Properties : Some derivatives of this compound have shown significant antioxidant and anti-inflammatory activities, which could be vital in pharmaceutical research (Subudhi & Sahoo, 2011).
Antimicrobial Activity : Studies have explored its potential in inhibiting the growth of pathogens, indicating its relevance in developing antimicrobial agents (Snook et al., 1992).
Polymer Science
- Adhesive Polymers : Derivatives of this compound have been synthesized and tested for their adhesive properties, contributing to advancements in polymer science (Moszner et al., 2001).
properties
IUPAC Name |
2-[[ethoxycarbonyl-(2-methoxy-2-oxoethyl)amino]methyl-hydroxyphosphoryl]-3-phenylpropanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22NO8P/c1-3-25-16(21)17(10-14(18)24-2)11-26(22,23)13(15(19)20)9-12-7-5-4-6-8-12/h4-8,13H,3,9-11H2,1-2H3,(H,19,20)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBDCTTPHAYFNBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N(CC(=O)OC)CP(=O)(C(CC1=CC=CC=C1)C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22NO8P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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